Cas no 80681-45-4 (prim-O-Glucosylcimifugin)

Prim-o-glucosylcimifugin has potent anti-inflammatory effects. It can inhibit the expression of iNOS and COX-2 by regulating JAK2 / STAT3 signaling

prim-O-Glucosylcimifugin structure

Product Name:prim-O-Glucosylcimifugin

CAS No:80681-45-4

Molecular Formula:C₂₂H₂₈O₁₁

Molecular Weight:468.451128005981

MDL:MFCD09037394

CID:60248

PubChem ID:14034912

prim-O-Glucosylcimifugin Properties

Names and Identifiers

- prim-O-Glucosylcimifugin
- CIMIFUGIN BETA-D-GLUCOPYRANOSIDE
- glucopyranosyloxy)methyl]-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4-methoxy-,(2S)-
- (2S)-2-(2-hydroxypropan-2-yl)-4-methoxy-7-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-2,3-dihydrofuro[3,2-g]chromen-5-one
- 5H-Furo[3,2-g][1]benzopyran-5-one,7-[(b-D-glucopyranosyloxy)methyl]-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4-methoxy-,(2S)-
- HMS2196A10
- N1606
- (2S)-7-[(beta-D-Glucopyranosyloxy)methyl]-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4-methoxy-5H-furo[3,2-g][1]benzopyran-5-one
- Q-100837
- (2S)-2-(2-hydroxypropan-2-yl)-4-methoxy-7-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-2,3-dihydrouro[3,2-g]chromen-5-one
- (S)-2-(2-hydroxypropan-2-yl)-4-methoxy-7-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)-2,3-dihydro-5H-furo[3,2-g]chromen-5-one
- MFCD09037394
- s9029
- CHEMBL1734606
- CIMIFUGINBETA-D-GLUCOPYRANOSIDE
- ZB1876
- 5H-Furo[3,2-g][1]benzopyran-5-one, 7-[(beta-D-glucopyranosyloxy)methyl]-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4-methoxy-, (S)-
- AKOS037514796
- CS-3795
- 80681-45-4
- 5H-Furo[3,2-g][1]benzopyran-5-one,7-[(b-D-glucopyranosyloxy)methyl]-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4-methoxy-, (S)-
- CCG-269432
- HY-N0635
- MLS002472946
- Cimicifuga glycoside
- CHEBI:187279
- DTXSID90554764
- G0535
- (S)-2-(2-hydroxypropan-2-yl)-4-methoxy-7-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)-2H-furo[3,2-g]chromen-5(3H)-one
- Cimifugin 7-glucoside
- prim-O-glucosyl cimifugin
- NZ97LQV2BL
- [(2S)-2-(2-Hydroxypropan-2-yl)-4-methoxy-5-oxo-2,3-dihydro-5H-furo[3,2-g][1]benzopyran-7-yl]methyl beta-D-glucopyranoside
- SMR001397054
- AS-76831
- prim-O-b-D-Glucosylcimifugin
- AC-34700
- (2S)-7-[(β-D-Glucopyranosyloxy)methyl]-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4-methoxy-5H-furo[3,2-g][1]benzopyran-5-one (ACI)
- 5H-Furo[3,2-g][1]benzopyran-5-one, 7-[(β-D-glucopyranosyloxy)methyl]-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4-methoxy-, (S)- (ZCI)
- (2S)-2-(2-HYDROXYPROPAN-2-YL)-4-METHOXY-7-({[(2R,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}METHYL)-2H,3H-FURO[3,2-G]CHROMEN-5-ONE
- +Expand
- MDL： MFCD09037394
- InChIKey： XIUVHOSBSDYXRG-UVTAEQIVSA-N
- Inchi： 1S/C22H28O11/c1-22(2,28)15-5-10-12(32-15)6-13-16(20(10)29-3)11(24)4-9(31-13)8-30-21-19(27)18(26)17(25)14(7-23)33-21/h4,6,14-15,17-19,21,23,25-28H,5,7-8H2,1-3H3/t14-,15+,17-,18+,19-,21-/m1/s1
- SMILES： O(C1C2C[C@H](OC=2C=C2OC(=CC(C=12)=O)CO[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)C(O)(C)C)C

Computed Properties

Exact Mass: 468.163162g/mol
Surface Charge: 0
XLogP3: -0.9
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 6
Monoisotopic Mass: 468.163162g/mol
Monoisotopic Mass: 468.163162g/mol
Topological Polar Surface Area: 164Å²
Heavy Atom Count: 33
Complexity: 755
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 468.4

Experimental Properties

LogP: -0.80750
PSA: 168.28000
Refractive Index: 1.648
Boiling Point: 736.9°C
Melting Point: 120°C(lit.)
Flash Point: 736.861 °C at 760 mmHg
Color/Form: Powder
λmax: 296(EtOH)(lit.)
Density: 1.5380

prim-O-Glucosylcimifugin Security Information

Safety Instruction： 24/25
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：4°C, protect from light
Signal Word：Warning

prim-O-Glucosylcimifugin Customs Data

HS CODE：29389090

prim-O-Glucosylcimifugin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IDLB-100mg	5H-Furo[3,2-g][1]benzopyran-5-one,7-[(b-D-glucopyranosyloxy)methyl]-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4-methoxy-, (S)-	80681-45-4	98%	100mg	$81.00	2024-04-21
A2B Chem LLC	AI56623-1mg	Prim-o-glucosylcimifugin	80681-45-4	99%	1mg	$57.00
Aaron	AR00IDTN-20mg	5H-Furo[3,2-g][1]benzopyran-5-one,7-[(b-D-glucopyranosyloxy)methyl]-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4-methoxy-, (S)-	80681-45-4	98%	20mg	$81.00
abcr	AB479143-250mg	Prim-o-glucosylcimifugin; .	80681-45-4		250mg	€324.80
Ambeed	A540157-100mg	(S)-2-(2-Hydroxypropan-2-yl)-4-methoxy-7-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)-2H-furo[3,2-g]chromen-5(3H)-one	80681-45-4	98%	100mg	$101.0	2024-07-24
ChemFaces	CFN98104-20mg	Prim-O-glucosylcimifugin	80681-45-4	>=98%	20mg	$70
ChemScence	CS-3795-5mg	Prim-O-glucosylcimifugin	80681-45-4	99.79%	5mg	$150.0	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BP1139-1000mg	Prim-O-glucosylcimifugin	80681-45-4	98%	1000mg	$450	2023-09-20
ChromaDex Standards	ASB-00016221-010-10mg	PRIM	80681-45-4	93.9%	10mg	$275.00
DC Chemicals	DCS-004-20 mg	Prim-O-glucosylcimifugin	80681-45-4	>98%, Standard References Grade	20mg	$280.0	2022-02-28

prim-O-Glucosylcimifugin Suppliers

CHENG DOU ZHU MU Technology Co., Ltd.

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2. Revealing the potential pharmacological mechanism of traditional Chinese medicine by integrating metabolite profiling of a Q-marker and network pharmacology, prim-O-glucosylcimifugin as an example

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